![molecular formula C20H25N5O4 B2714178 3-(2-methoxyethyl)-9-(4-methoxyphenyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione CAS No. 848732-51-4](/img/structure/B2714178.png)
3-(2-methoxyethyl)-9-(4-methoxyphenyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
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Description
3-(2-methoxyethyl)-9-(4-methoxyphenyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H25N5O4 and its molecular weight is 399.451. The purity is usually 95%.
BenchChem offers high-quality 3-(2-methoxyethyl)-9-(4-methoxyphenyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-methoxyethyl)-9-(4-methoxyphenyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analgesic and Anti-inflammatory Properties
- Research on derivatives of the tetrahydropyrimido[2,1-f]purine dione series has demonstrated significant analgesic and anti-inflammatory effects. Notably, certain compounds exhibited stronger activity than reference drugs, indicating their potential as new classes of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).
- Another study focused on the anti-inflammatory activity of substituted analogues based on the novel pyrimidopurinedione ring system. These compounds showed promising results in models of chronic inflammation, comparable to the potency of naproxen, without inducing gastric ulcers or ocular toxicity (Kaminski et al., 1989).
Adenosine Receptors Affinity
- A series of pyrimido- and tetrahydropyrazinopurinediones was evaluated for their affinities to adenosine receptors. Among these, certain derivatives emerged as potent antagonists, highlighting the structural nuances that could influence binding affinities and suggesting their potential for neurological applications (Szymańska et al., 2016).
Neurotransmitter Receptor Ligands
- New arylpiperazine derivatives of 1H,3H-pyrimido[2,1-f]purine-2,4-dione showed high affinity for serotonin (5-HT1A) and alpha1 receptors, indicating their potential as ligands for neurotransmitter receptors. Some compounds were identified as potent antagonists, offering insights into their functional activity in central nervous system disorders (Jurczyk et al., 2004).
Crystal Structure Analysis
- The crystal structure of a related compound was analyzed, revealing diverse conformations and un-classical hydrogen bonds that form polymers in crystals. This detailed structural information aids in understanding the molecular interactions and potential material applications (Wang et al., 2011).
properties
IUPAC Name |
3-(2-methoxyethyl)-9-(4-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O4/c1-13-11-24(14-5-7-15(29-4)8-6-14)19-21-17-16(25(19)12-13)18(26)23(9-10-28-3)20(27)22(17)2/h5-8,13H,9-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUXKFKFAICRZEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CCOC)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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